molecular formula C26H24F3NO3S B1499736 Benzoic acid, 4-[1-[[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]-3-thienyl]carbonyl]amino]cyclopropyl]-, methyl ester

Benzoic acid, 4-[1-[[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]-3-thienyl]carbonyl]amino]cyclopropyl]-, methyl ester

Cat. No.: B1499736
M. Wt: 487.5 g/mol
InChI Key: JCKNHRNZLPAOQK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzoic acid, 4-[1-[[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]-3-thienyl]carbonyl]amino]cyclopropyl]-, methyl ester is a useful research compound. Its molecular formula is C26H24F3NO3S and its molecular weight is 487.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C26H24F3NO3S

Molecular Weight

487.5 g/mol

IUPAC Name

methyl 4-[1-[[2,5-dimethyl-4-[[4-(trifluoromethyl)phenyl]methyl]thiophene-3-carbonyl]amino]cyclopropyl]benzoate

InChI

InChI=1S/C26H24F3NO3S/c1-15-21(14-17-4-8-20(9-5-17)26(27,28)29)22(16(2)34-15)23(31)30-25(12-13-25)19-10-6-18(7-11-19)24(32)33-3/h4-11H,12-14H2,1-3H3,(H,30,31)

InChI Key

JCKNHRNZLPAOQK-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=C(S1)C)C(=O)NC2(CC2)C3=CC=C(C=C3)C(=O)OC)CC4=CC=C(C=C4)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,5-Dimethyl-4-[4-(trifluoromethyl)benzyl]thiophene-3-carboxylic acid from Example 11, Step 4 (275 mg, 0.87 mmol) was reacted with 1-[4-(methoxycarbonyl)phenyl]cyclopropanaminium chloride from Example 16, Step 2 (167 mg, 0.86 mmol) under conditions similar to Example 11, Step 5. The crude product was purified by Combi Flash chromatography system (2-5% EtOAc/CHCl3 in 20 min.) to afford the desired product as a white solid.
Quantity
275 mg
Type
reactant
Reaction Step One
Name
1-[4-(methoxycarbonyl)phenyl]cyclopropanaminium chloride
Quantity
167 mg
Type
reactant
Reaction Step One

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